Cas no 823796-13-0 (Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-)

• Product name: Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-
• CAS No: 823796-13-0
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 692976
• PubChem ID: 59517746

Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2-phenyl-4-(1-pyrrolidinyl)-
• 5-chloro-2-phenyl-4-pyrrolidin-1-ylpyrimidine
• SCHEMBL12929800
• 823796-13-0
• 5-Chloro-2-phenyl-4-(pyrrolidin-1-yl)pyrimidine
• DTXSID90732282

• Inchi： InChI=1S/C14H14ClN3/c15-12-10-16-13(11-6-2-1-3-7-11)17-14(12)18-8-4-5-9-18/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： DRLOHNZBYDVITE-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=NC(=NC=C2Cl)C3=CC=CC=C3

Computed Properties

• Exact Mass: 259.0876252g/mol
• Monoisotopic Mass: 259.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29Ų